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Compound Name:
4-(2-Hydroxy-1,1-

dimethylethyl)benzenesulfonamide

CAS No.: 374067-96-6

Cat. No.: B022917

Get Quote

The benzenesulfonamide moiety is a cornerstone in medicinal chemistry, a privileged scaffold

that has given rise to a multitude of therapeutic agents with a broad spectrum of biological

activities. Its remarkable versatility stems from the ability to readily modify its structure at

several key positions, allowing for the fine-tuning of physicochemical and pharmacokinetic

properties to achieve desired therapeutic effects. This guide provides an in-depth, comparative

analysis of the structure-activity relationships (SAR) of benzenesulfonamides, offering insights

for researchers, scientists, and drug development professionals. We will explore the nuanced

ways in which structural modifications influence activity against various targets, supported by

experimental data and detailed protocols.

The Benzenesulfonamide Core: A Foundation for
Diverse Biological Activities
The fundamental benzenesulfonamide structure consists of a benzene ring directly attached to

a sulfonamide group (-SO₂NH₂). The key to its success as a pharmacophore lies in the acidic
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nature of the sulfonamide proton and the diverse substitutions that can be made on the

aromatic ring and the sulfonamide nitrogen. These modifications dictate the molecule's

interaction with its biological target, influencing potency, selectivity, and overall pharmacological

profile.

Our exploration of benzenesulfonamide SAR will focus on three major therapeutic areas where

this scaffold has demonstrated significant impact: as carbonic anhydrase inhibitors, anticancer

agents, and antimicrobial agents.

Benzenesulfonamides as Carbonic Anhydrase
Inhibitors: A Tale of Isoform Selectivity
Carbonic anhydrases (CAs) are a family of zinc-containing metalloenzymes that catalyze the

reversible hydration of carbon dioxide to bicarbonate and a proton.[1] They are involved in

numerous physiological processes, and their dysregulation is implicated in diseases such as

glaucoma, epilepsy, and cancer.[2][3] The sulfonamide group of benzenesulfonamides is a

classic zinc-binding group (ZBG), making them potent inhibitors of CAs.

General SAR for Carbonic Anhydrase Inhibition
The primary interaction involves the deprotonated sulfonamide nitrogen coordinating with the

Zn²⁺ ion in the active site of the enzyme. The benzene ring and its substituents then form

additional interactions with the surrounding amino acid residues, which dictates the inhibitor's

potency and isoform selectivity.

Key SAR Insights:

The Unsubstituted Sulfonamide (-SO₂NH₂): This group is essential for zinc binding and is a

prerequisite for inhibitory activity.

Substitution on the Benzene Ring:

Position 4 (para-): Substitution at this position is generally well-tolerated and can be

exploited to enhance potency and selectivity. Introducing larger, more complex moieties

can lead to interactions with residues at the rim of the active site.
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Electron-withdrawing groups: Groups like nitro (-NO₂) or halogens can increase the acidity

of the sulfonamide proton, facilitating coordination with the zinc ion and often leading to

increased potency.[4]

"Tail" modifications: Extending from the para-position with various linkers (e.g., amides,

triazoles) and terminal functional groups allows for probing of different regions of the active

site, leading to highly potent and selective inhibitors.[5][6][7]

Substitution on the Sulfonamide Nitrogen (R-SO₂NH-R'): While the primary sulfonamide is

the classic ZBG, secondary sulfonamides can also exhibit inhibitory activity. The nature of

the R' group significantly influences potency and selectivity.

Caption: General SAR of benzenesulfonamide-based carbonic anhydrase inhibitors.

Comparative Analysis of CA Inhibitors
The development of isoform-selective CA inhibitors is crucial to minimize off-target effects. For

instance, inhibiting the tumor-associated isoforms CA IX and XII is a key strategy in cancer

therapy, while avoiding inhibition of the ubiquitous cytosolic isoforms CA I and II is desirable.[2]
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Compound
Target
Isoform(s)

Key Structural
Feature

IC₅₀ / Kᵢ (nM) Reference

Acetazolamide Multiple

Unsubstituted

benzenesulfona

mide with an

acetamido group

Varies (low nM) [3]

Dorzolamide CA II, IV

Thienothiophene

ring fused to the

benzenesulfona

mide

CA II: 3.5, CA IV:

1.2
[8]

SLC-0111 CA IX, XII

Ureido-

substituted

benzenesulfona

mide

CA IX: 4.5 [8]

Compound 4g

(from[8])
CA IX

4-

Nitrobenzylidene

tail on a

thiazolone-

benzenesulfona

mide

16.96 [8]

Compound 9c

(from[9])
VchαCA

Cyclic urea

moiety
4.7 [9]

Benzenesulfonamides in Oncology: Targeting
Multiple Pathways
The benzenesulfonamide scaffold is prevalent in a number of anticancer agents, acting through

diverse mechanisms including inhibition of kinases, tubulin polymerization, and other critical

cellular processes.

Kinase Inhibition
Many kinase inhibitors incorporate a benzenesulfonamide moiety, which can act as a hinge-

binder or interact with other key residues in the ATP-binding pocket. For example, Axitinib is a
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potent inhibitor of vascular endothelial growth factor receptors (VEGFRs).[10]

Tubulin Polymerization Inhibition
Certain benzenesulfonamide derivatives have been shown to inhibit tubulin polymerization, a

validated target for cancer chemotherapy. These compounds often feature a trimethoxyphenyl

ring, similar to colchicine, and the benzenesulfonamide portion interacts with the colchicine

binding site on β-tubulin.[11]

Anticancer Activity via Carbonic Anhydrase IX Inhibition
As mentioned, CA IX is overexpressed in many hypoxic tumors and contributes to the acidic

tumor microenvironment, promoting tumor progression and metastasis. Selective inhibition of

CA IX with benzenesulfonamides is a promising anticancer strategy.[5][8][12]

Key SAR Insights for Anticancer Activity:

Pyrazoline-containing benzenesulfonamides: These derivatives have shown significant

antiproliferative activity against various cancer cell lines. The nature and position of

substituents on the aromatic rings are critical for modulating efficacy and selectivity.[10]

Thiazole-containing benzenesulfonamides: The incorporation of a thiazole ring can lead to

potent cytotoxic activity. Substituents on the thiazole ring and the benzenesulfonamide

moiety influence the anticancer effects.[13]

Triazole-benzenesulfonamide hybrids: The introduction of a 1,2,3-triazole linker has been a

successful strategy in designing potent and selective CA IX inhibitors with antiproliferative

activity.[7][12]
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Compound
Series

Mechanism of
Action

Key Structural
Features

IC₅₀ Range
(µM)

Reference

Pyrazoline-

benzenesulfona

mides

Antiproliferative

Pyrazoline ring

attached to the

benzenesulfona

mide

Varies (low µM to

nM)
[10]

Thiazol-2-yl-

sulfonamides

Antiproliferative,

Kinase inhibition

Thiazole ring

linked to the

sulfonamide

1.1 - 1.5 (against

MCF-7)
[13]

Benzenesulfona

mide-tubulin

inhibitors

Tubulin

polymerization

inhibition

Specific

substitution

pattern on the

benzene ring

0.007 - 0.036

(Compound BA-

3b)

[11]

Antimicrobial Benzenesulfonamides: The Classic
Antibacterials and Beyond
The discovery of sulfonamide antibiotics in the 1930s revolutionized medicine. These

compounds act as competitive inhibitors of dihydropteroate synthase (DHPS), an enzyme

essential for folic acid synthesis in bacteria.

SAR of Antibacterial Sulfonamides
The classic antibacterial sulfonamides are structural mimics of para-aminobenzoic acid (PABA),

the natural substrate of DHPS.

Key SAR Insights for Antibacterial Activity:

Para-amino group: An unsubstituted amino group at the para-position of the benzene ring is

generally required for activity.

Sulfonamide group: The sulfonamide moiety is crucial for binding to the enzyme.

N¹-substitution: Substitution on the sulfonamide nitrogen with heterocyclic rings (e.g.,

pyrimidine, isoxazole) significantly enhances potency and improves pharmacokinetic
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properties.
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Caption: Mechanism of action of antibacterial sulfonamides.

Expanding the Antimicrobial Spectrum
More recent research has explored benzenesulfonamide derivatives with novel antimicrobial

mechanisms. For example, some derivatives exhibit activity against methicillin-resistant

Staphylococcus aureus (MRSA) by mechanisms that may be independent of DHPS inhibition.

[14] Additionally, benzenesulfonamides have been investigated as inhibitors of metallo-β-

lactamases, enzymes that confer bacterial resistance to β-lactam antibiotics.[15]
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Compound/Ser
ies

Target
Organism(s)

Proposed
Mechanism of
Action

MIC Range
(µg/mL)

Reference

Sulfamethoxazol

e

Broad-spectrum

bacteria
DHPS inhibition

Varies by

organism
[16]

N-(2-hydroxy-4-

nitro-phenyl)-4-

methyl-

benzenesulfona

mide

S. aureus

(including

MRSA)

Not fully

elucidated

Strong inhibition

observed
[14]

Benzenesulfona

mide-

fluoroquinolone

hybrids

Gram-positive

bacteria

Topoisomerase

inhibition

Shift in activity

towards Gram-

positives

[17]

Hydroxamic acid-

benzenesulfona

mides

Metallo-β-

lactamase

producing

bacteria

MβL inhibition

Restores activity

of β-lactam

antibiotics

[15]

Experimental Protocols for SAR Studies
To facilitate the comparison and development of novel benzenesulfonamide derivatives,

standardized experimental protocols are essential. Below are representative step-by-step

methodologies for key assays.

Carbonic Anhydrase Inhibition Assay (Colorimetric)
This assay measures the esterase activity of CA, which is inhibited by benzenesulfonamides.

Principle: Active CA catalyzes the hydrolysis of 4-nitrophenyl acetate (NPA) to the yellow-

colored product 4-nitrophenol, which can be quantified spectrophotometrically at 400 nm.

Step-by-Step Protocol:

Reagent Preparation:
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Prepare an assay buffer (e.g., 50 mM Tris-HCl, pH 7.5).

Prepare a stock solution of the CA enzyme in a suitable dilution buffer.

Prepare a stock solution of the substrate, 4-nitrophenyl acetate (NPA), in a water-miscible

organic solvent like DMSO.

Prepare serial dilutions of the benzenesulfonamide test compounds and a standard

inhibitor (e.g., acetazolamide) in the assay buffer.

Assay Procedure (96-well plate format):

Add 20 µL of the diluted test compounds or standard inhibitor to respective wells.

Add 20 µL of the CA enzyme solution to each well.

Include a positive control (enzyme only) and a negative control (buffer only).

Incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.

Initiate the reaction by adding 160 µL of the NPA substrate solution to all wells.

Data Acquisition and Analysis:

Immediately measure the absorbance at 400 nm using a microplate reader in kinetic

mode, taking readings every minute for 10-15 minutes.

Calculate the rate of reaction (V) for each well.

Plot the percentage of inhibition versus the inhibitor concentration.

Determine the IC₅₀ value by fitting the data to a suitable dose-response curve.

Antimicrobial Susceptibility Testing: Kirby-Bauer Disk
Diffusion Method
This method assesses the antimicrobial activity of a compound by measuring the zone of

growth inhibition around a disk impregnated with the compound.
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Principle: The test compound diffuses from a paper disk into an agar medium inoculated with a

standardized bacterial suspension. The diameter of the zone of no bacterial growth is

proportional to the susceptibility of the organism to the compound.

Step-by-Step Protocol:

Inoculum Preparation:

Select 3-5 well-isolated colonies of the test bacterium from an overnight culture plate.

Transfer the colonies to a tube of sterile saline or broth.

Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard.

Inoculation of Agar Plate:

Within 15 minutes of adjusting the inoculum, dip a sterile cotton swab into the suspension

and rotate it against the side of the tube to remove excess fluid.

Streak the swab evenly over the entire surface of a Mueller-Hinton agar plate in three

directions to ensure uniform growth.

Application of Disks:

Aseptically apply paper disks impregnated with a known concentration of the

benzenesulfonamide test compound onto the surface of the agar.

Gently press the disks to ensure complete contact with the agar.

Include a positive control disk (a known antibiotic) and a negative control disk (solvent

only).

Incubation and Measurement:

Invert the plates and incubate at 35-37°C for 16-24 hours.

After incubation, measure the diameter of the zone of complete growth inhibition (in

millimeters) around each disk.
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Interpretation:

The diameter of the zone of inhibition is compared to established interpretive criteria to

classify the organism as susceptible, intermediate, or resistant to the test compound.

Conclusion and Future Perspectives
The benzenesulfonamide scaffold continues to be a remarkably fruitful starting point for the

design of novel therapeutic agents. The structure-activity relationships discussed herein

highlight the subtle yet profound impact of structural modifications on biological activity. As our

understanding of disease biology deepens, so too will our ability to rationally design

benzenesulfonamide derivatives with enhanced potency, selectivity, and desirable

pharmacokinetic profiles. Future research will likely focus on the development of multi-target

agents, the use of computational methods to predict activity and guide synthesis, and the

exploration of this versatile scaffold against new and emerging biological targets.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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